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Compound of Interest

Compound Name: Buergerinin B

Cat. No.: B15589804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Buergerinin B, a C9 iridoid isolated from the roots of Scrophularia buergeriana. The

information presented herein is crucial for the identification, characterization, and further

development of this natural product. All data is sourced from the primary literature detailing its

isolation and structural elucidation.

Mass Spectrometry (MS) Data
High-resolution mass spectrometry (HR-MS) was instrumental in determining the elemental

composition of Buergerinin B.

Ion Calculated m/z Found m/z Formula

[M+H]⁺ 203.0814 203.0812 C₉H₁₅O₅

Nuclear Magnetic Resonance (NMR) Data
The structural framework of Buergerinin B was elucidated through extensive one- and two-

dimensional NMR spectroscopy. The ¹H and ¹³C NMR data, recorded in deuterated methanol

(CD₃OD), are summarized below.

¹H NMR Spectroscopic Data (CD₃OD)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15589804?utm_src=pdf-interest
https://www.benchchem.com/product/b15589804?utm_src=pdf-body
https://www.benchchem.com/product/b15589804?utm_src=pdf-body
https://www.benchchem.com/product/b15589804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position δH (ppm) Multiplicity J (Hz)

1 5.08 d 8.0

4a 2.04 m

5 3.68 d 8.8

6α 1.85 dd 14.0, 8.8

6β 2.15 dd 14.0, 4.4

7 4.10 d 4.4

7a 2.68 d 8.0

9 1.25 s

¹³C NMR Spectroscopic Data (CD₃OD)
Position δC (ppm) Type

1 100.2 CH

3 172.5 C

4 69.8 CH₂

4a 48.1 CH

5 80.5 CH

6 42.3 CH₂

7 78.9 CH

7a 58.2 CH

8 74.1 C

9 23.4 CH₃

Experimental Protocols
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The isolation and characterization of Buergerinin B involved a multi-step process, as detailed

in the original research.

Isolation of Buergerinin B
The air-dried and powdered roots of Scrophularia buergeriana (5 kg) were extracted with 95%

ethanol. The resulting extract was then partitioned between ethyl acetate and water. The

aqueous layer was subjected to chromatography on a Diaion HP-20 column and eluted with a

gradient of methanol in water. The fraction eluted with 30% methanol was further purified by

repeated column chromatography on silica gel and preparative high-performance liquid

chromatography (HPLC) to yield pure Buergerinin B.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra were acquired on a Bruker DRX-500

spectrometer. Chemical shifts are reported in parts per million (ppm) relative to the solvent

signals (CD₃OD: δH 3.31, δC 49.0).

Mass Spectrometry: High-resolution mass spectra were obtained on a VG AutoSpec-3000

spectrometer using electrospray ionization (ESI).

Visualization of the Isolation and Characterization
Workflow
The following diagram illustrates the general workflow for the isolation and structural elucidation

of a natural product like Buergerinin B.
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General workflow for natural product isolation and identification.
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To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of Buergerinin
B: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589804#spectroscopic-data-for-buergerinin-b-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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